Cas no 146368-09-4 (1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate)

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate structure
146368-09-4 structure
Product Name:1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
CAS No:146368-09-4
Molecular Formula:C20H22N2O3S
Molecular Weight:370.46528
MDL:MFCD12912147
CID:98371
PubChem ID:12037270

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Properties

Names and Identifiers

    • 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
    • 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
    • 2-[(E)-2-anilinoethenyl]-1-ethyl-3,3-dimethylindol-1-ium-5-sulfonate
    • 3H-Indolium, 1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-, inner salt
    • (E)-1-ETHYL-3,3-DIMETHYL-2-[2-(PHENYLAMINO)VINYL]-INDOLENINIUM-5-SULFONATE
    • 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt
    • 3H-INDOLIUM,1-ETHYL-3,3- DIMETHYL-2-[2-(PHENYLAMINO)ETHENYL]-5-SULFO,INNER SALT.
    • 3H-Indolium,1-ethyl-3,3-Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner
    • 3H-Indolium-1-ethyl-3,3-dimethyl-2-[2-(phenylamino)-ethyenyl-5-sulfo] inner salt
    • I06-2168
    • 3H-IndoliuM,1-Ethyl-3,3- DiMethyl-2-[2-(phenylaMino)ethenyl]-5-S
    • 146368-09-4
    • 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt.
    • 1-ethyl-3,3-dimethyl-2-[(1E)-2-(phenylamino)ethenyl]-3H-indol-1-ium-5-sulfonate
    • 3H-Indolium,1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-,inner salt
    • AKOS015841947
    • AMY36564
    • (E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
    • DTXSID80476305
    • 3H-Indolium1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfoinner salt.
    • 2-[(E)-2-Anilinoethenyl]-1-ethyl-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
    • 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt.
    • MDL: MFCD12912147
    • InChIKey: DZZLKLFMSFKOPT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H22N2O3S/c1-4-22-18-11-10-16(26(23,24)25)14-17(18)20(2,3)19(22)12-13-21-15-8-6-5-7-9-15/h5-14H,4H2,1-3H3,(H,23,24,25)
    • SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)O)C(C)(C)C1=CC=NC3=CC=CC=C3

Computed Properties

  • Exact Mass: 370.13500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 370.13511374g/mol
  • Heavy Atom Count: 26
  • Complexity: 656
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • LogP: 4.72520
  • PSA: 80.62000

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Security Information

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A199009668-1g
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
146368-09-4 95%
1g
$332.64 2022-04-02
Chemenu
CM127447-1g
(E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
146368-09-4 95%
1g
$356 2021-08-05
Cooke Chemical
BD9667847-1g
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
146368-09-4 95%mixTBCasstabilizer
1g
RMB 1724.80 2025-02-20
eNovation Chemicals LLC
D521613-1g
3H-Indolium1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfoinner salt.
146368-09-4 95%
1g
$530 2022-09-11
Matrix Scientific
095348-250mg
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate, 95+%
146368-09-4 95+%
250mg
$364.00 2023-09-09
TRC
E073415-50mg
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
146368-09-4
50mg
$ 255.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663343-1g
(E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
146368-09-4 98%
1g
¥2802 2023-04-15

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Related Literature

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